Cas no 91794-15-9 (20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol)

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol structure

91794-15-9 structure

Product Name:20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol

CAS No:91794-15-9

Molecular Formula:C₂₄H₃₉NO₆

Molecular Weight:437.569567918777

CID:1970492

PubChem ID:185130

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Properties

Names and Identifiers

- 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
- Aconitane-6,8,14-triol, 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1α,6β,14α,16β)-
- Foresticine
- Longtouconitine B
- (1alpha,6alpha,14alpha,16beta)-20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,14-triol
- 91794-15-9
- DTXSID10919518
- 11-ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,8,18-tetrol
- Forsticine
- InChIKey： AUFPYCWNRDFSAE-AQNRAOKPSA-N
- Inchi： 1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(31-4)24-13-8-12-14(30-3)9-23(28,16(13)18(12)26)17(21(24)25)19(27)20(22)24/h12-21,26-28H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17?,18?,19-,20-,21?,22+,23-,24?/m1/s1
- SMILES： O([C@H]1CC[C@]2(CN(CC)C3C4[C@]5(C[C@H](OC)[C@@H]6C([H])(O)[C@H]5[C@@]([H])(C6)C13[C@]2([H])[C@@H]4O)O)COC)C

Computed Properties

Exact Mass: 453.272653
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 5
Monoisotopic Mass: 453.272653
Heavy Atom Count: 32
Complexity: 798
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 13
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.1
Topological Polar Surface Area: 112

Experimental Properties

Refractive Index: 1.619
Boiling Point: 591.2°C at 760 mmHg
Flash Point: 311.3°C
Density: 1.37

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T31846-5 mg	Foresticine	91794-15-9		5mg	￥7000.00

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10. Back matter

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